Cas no 1873918-65-0 (3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine
• CAS No: 1873918-65-0
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 5704845
• PubChem ID: 130600956
• Update Time: 2025-10-29

3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-790116
• 3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine
• 1873918-65-0
• 1-Piperidinepropanamine, β,β-difluoro-2,5-dimethyl-

• Inchi： 1S/C10H20F2N2/c1-8-3-4-9(2)14(5-8)7-10(11,12)6-13/h8-9H,3-7,13H2,1-2H3
• InChI Key： UNTHDXOZIILFOX-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CC(C)CCC1C)F

Computed Properties

• Exact Mass: 206.15945497g/mol
• Monoisotopic Mass: 206.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 261.6±40.0 °C(Predicted)
• pka: 8.91±0.10(Predicted)

Additional information on 3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine

Research Brief on 3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine (CAS: 1873918-65-0)

Recent studies on the compound 3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine (CAS: 1873918-65-0) have highlighted its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique difluoropropan-1-amine moiety and dimethylpiperidinyl substitution, has garnered attention for its promising pharmacological properties. The following sections provide a comprehensive overview of the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine has been optimized to achieve high yields and purity, as reported in recent publications. Key synthetic routes involve the use of advanced fluorination techniques and catalytic methods to introduce the difluoromethyl group, followed by selective amination to yield the target compound. Researchers have emphasized the importance of stereochemical control during synthesis, given the compound's chiral centers, which are critical for its biological activity.

In vitro and in vivo studies have demonstrated that 3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine exhibits significant activity against a range of biological targets. Notably, its interaction with G-protein-coupled receptors (GPCRs) has been a focal point of investigation. Preliminary data suggest that the compound acts as a modulator of specific GPCR subtypes, potentially offering therapeutic benefits in neurological and metabolic disorders. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated, with results indicating favorable properties for further development.

Recent preclinical studies have explored the compound's efficacy in disease models, particularly in the context of neurodegenerative diseases and diabetes. For instance, in a murine model of Alzheimer's disease, the compound showed neuroprotective effects, reducing amyloid-beta plaque formation and improving cognitive function. Similarly, in models of type 2 diabetes, it demonstrated insulin-sensitizing properties, suggesting its potential as an adjunct therapy. These findings underscore the compound's versatility and warrant further investigation in clinical settings.

Despite these promising results, challenges remain in the development of 3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine as a therapeutic agent. Issues such as off-target effects, dose optimization, and long-term safety profiles need to be addressed through rigorous clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline, with the aim of translating these preclinical findings into clinical applications.

In conclusion, 3-(2,5-Dimethylpiperidin-1-yl)-2,2-difluoropropan-1-amine represents a promising candidate for therapeutic development, with its unique chemical structure and broad biological activity. Continued research efforts are essential to fully elucidate its mechanisms of action and therapeutic potential, paving the way for its eventual use in treating complex diseases.